Cas no 1538975-39-1 (5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid)

5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid is a bicyclic heteroaromatic compound featuring a fused cyclopentane and pyridine ring system with a carboxylic acid functional group at the 3-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid bicyclic framework enhances stability while allowing for selective functionalization, enabling applications in drug discovery and material science. Its carboxylic acid group facilitates further derivatization through amidation, esterification, or metal-catalyzed coupling reactions. The molecule's balanced lipophilicity and polarity contribute to favorable solubility properties, supporting its use in medicinal chemistry for scaffold diversification and lead optimization.
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid structure
1538975-39-1 structure
Product Name:5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
CAS No:1538975-39-1
MF:C9H9NO2
MW:163.173262357712
CID:6532986
PubChem ID:83671070
Update Time:2025-06-12

5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6493929
    • 1538975-39-1
    • 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
    • 6,7-Dihydro-5H-cyclopenta[c]pyridine-3-carboxylic acid
    • Inchi: 1S/C9H9NO2/c11-9(12)8-4-6-2-1-3-7(6)5-10-8/h4-5H,1-3H2,(H,11,12)
    • InChI Key: XYBFDAFAQHGDHJ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2=C(C=N1)CCC2)=O

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2Ų

5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6493929-0.05g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
0.05g
$437.0 2023-05-31
Enamine
EN300-6493929-0.1g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
0.1g
$570.0 2023-05-31
Enamine
EN300-6493929-0.25g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
0.25g
$813.0 2023-05-31
Enamine
EN300-6493929-0.5g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
0.5g
$1280.0 2023-05-31
Enamine
EN300-6493929-1.0g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
1g
$1643.0 2023-05-31
Enamine
EN300-6493929-2.5g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
2.5g
$3220.0 2023-05-31
Enamine
EN300-6493929-5.0g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
5g
$4764.0 2023-05-31
Enamine
EN300-6493929-10.0g
5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid
1538975-39-1
10g
$7065.0 2023-05-31

Additional information on 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid

Introduction to 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid (CAS No. 1538975-39-1)

5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 1538975-39-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and possesses a unique cyclopentane fused structure that contributes to its distinct chemical properties and potential biological activities.

The structural motif of 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid features a fused cyclopentane ring attached to a pyridine ring at the 3-position. This configuration introduces rigidity and specific spatial orientation, which can be exploited in drug design to enhance binding affinity and selectivity. The presence of a carboxylic acid group at the 3-position further extends its utility as a synthetic intermediate and a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid and its derivatives. The compound's unique scaffold has been investigated for its potential role in modulating various biological pathways, particularly those relevant to neurological disorders and cancer. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological development.

One of the most compelling aspects of 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid is its versatility as a building block in medicinal chemistry. The carboxylic acid functionality allows for facile derivatization through esterification, amidation, or other reactions, enabling the synthesis of a wide array of analogs with tailored biological properties. This flexibility has prompted researchers to explore its applications in the design of small-molecule drugs targeting specific disease mechanisms.

Recent advances in computational chemistry have also facilitated the investigation of 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid's interactions with biological targets. Molecular docking studies have revealed potential binding modes with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These insights have guided the optimization of lead compounds derived from this scaffold, enhancing their therapeutic efficacy and reducing off-target effects.

The synthesis of 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid presents an intriguing challenge due to its complex fused ring system. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. However, recent methodologies have emerged that streamline these processes, making it more feasible to produce this compound on a larger scale for research and development purposes.

In addition to its pharmaceutical applications, 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid has shown promise in materials science. Its rigid heterocyclic structure makes it a suitable candidate for developing organic semiconductors and ligands for catalytic systems. The compound's ability to participate in π-stacking interactions also enhances its utility in designing molecular assemblies with specific electronic properties.

The future prospects for 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid are vast and multifaceted. Ongoing research is focused on expanding its pharmacological profile through structural modifications and exploring new synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical applications.

As our understanding of molecular interactions continues to evolve, 5H,6H,7H-cyclopenta[c]pyridine-3-carboxylic acid is poised to play a pivotal role in shaping the next generation of therapeutics. Its unique structural features and versatile reactivity make it an invaluable asset in the quest for novel treatments across multiple therapeutic areas. By leveraging cutting-edge chemical techniques and interdisciplinary approaches, researchers are unlocking the full potential of this remarkable compound.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent